![molecular formula C16H16FNO2 B4770588 N-(4-ethylphenyl)-2-(2-fluorophenoxy)acetamide](/img/structure/B4770588.png)
N-(4-ethylphenyl)-2-(2-fluorophenoxy)acetamide
Overview
Description
N-(4-ethylphenyl)-2-(2-fluorophenoxy)acetamide, also known as FEN compound, is a novel chemical compound that has been extensively studied for its potential therapeutic applications. This compound has a unique chemical structure that makes it a promising candidate for the treatment of various diseases.
Mechanism of Action
The exact mechanism of action of N-(4-ethylphenyl)-2-(2-fluorophenoxy)acetamide compound is not yet fully understood. However, studies have shown that this compound compound interacts with certain receptors in the brain and spinal cord, which are involved in the regulation of pain and inflammation. This compound compound has also been shown to modulate the activity of certain enzymes that are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound compound has been shown to have several biochemical and physiological effects. Studies have shown that this compound compound can inhibit the production of pro-inflammatory cytokines and chemokines. This compound compound has also been shown to reduce the activation of microglia, which are immune cells in the brain that are involved in the inflammatory response. Additionally, this compound compound has been shown to have neuroprotective effects by reducing oxidative stress and promoting neuronal survival.
Advantages and Limitations for Lab Experiments
N-(4-ethylphenyl)-2-(2-fluorophenoxy)acetamide compound has several advantages for lab experiments. It has a unique chemical structure that makes it a promising candidate for the treatment of various diseases. This compound compound is also relatively easy to synthesize, which makes it readily available for research purposes. However, this compound compound has some limitations for lab experiments. It is a relatively new compound, and its exact mechanism of action is not yet fully understood. Additionally, this compound compound has not been extensively studied for its potential side effects.
Future Directions
There are several future directions for the research on N-(4-ethylphenyl)-2-(2-fluorophenoxy)acetamide compound. One potential direction is to study the potential therapeutic applications of this compound compound in the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy. Another potential direction is to study the potential side effects of this compound compound and to develop strategies to mitigate these effects. Additionally, future research could focus on developing novel derivatives of this compound compound with improved pharmacokinetic and pharmacodynamic properties.
Scientific Research Applications
N-(4-ethylphenyl)-2-(2-fluorophenoxy)acetamide compound has been extensively studied for its potential therapeutic applications. Several studies have shown that this compound compound has anti-inflammatory, analgesic, and anticonvulsant properties. This compound compound has also been shown to have potential applications in the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and epilepsy.
Properties
IUPAC Name |
N-(4-ethylphenyl)-2-(2-fluorophenoxy)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16FNO2/c1-2-12-7-9-13(10-8-12)18-16(19)11-20-15-6-4-3-5-14(15)17/h3-10H,2,11H2,1H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLDYJIOQGYRVJB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)COC2=CC=CC=C2F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16FNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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